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Compound of Interest

Compound Name: 2-Ethylacrolein

Cat. No.: B1207793 Get Quote

An In-depth Examination of a Versatile C5 Aldehyde in Organic Synthesis and Chemical Safety

Abstract
2-Ethylacrolein (CAS No: 922-63-4) is a reactive α,β-unsaturated aldehyde that serves as a

valuable building block in organic synthesis. Its bifunctional nature, possessing both a

nucleophilic aldehyde and a Michael acceptor system, makes it a versatile precursor for the

construction of complex molecular architectures. This technical guide provides a

comprehensive overview of 2-Ethylacrolein, including its chemical and physical properties,

detailed experimental protocols for its synthesis, its applications in the total synthesis of natural

products, and critical safety and handling procedures. This document is intended for

researchers, scientists, and professionals in the field of drug development who may utilize or

encounter this compound in their work.

Chemical and Physical Properties
2-Ethylacrolein is a clear, colorless to slightly yellow liquid characterized by a pungent odor. It

is highly flammable and air-sensitive, necessitating careful storage and handling. Due to its

propensity to polymerize, it is often supplied with a stabilizer, such as hydroquinone.

A summary of its key quantitative properties is provided in Table 1.
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Property Value References

CAS Number 922-63-4 [1][2][3][4][5]

Molecular Formula C₅H₈O [3][5]

Molecular Weight 84.12 g/mol [1][2][3]

IUPAC Name 2-methylidenebutanal

Synonyms

2-Ethylpropenal, 2-

Methylenebutyraldehyde,

Ethacrolein

[2][4]

Appearance

Clear, colorless to slightly

yellow liquid with a pungent

odor

[3]

Boiling Point 92-93 °C (198-199 °F) [1][3]

Density 0.859 g/mL at 25 °C

Flash Point 1 °C (34 °F) - closed cup [1][3]

Solubility
Insoluble in water; Soluble in

alcohol

Refractive Index n20/D 1.425

Synthesis of 2-Ethylacrolein
2-Ethylacrolein is typically synthesized via an aldol condensation reaction between n-

butyraldehyde and formaldehyde. The reaction is catalyzed by a secondary amine, often in the

presence of a Lewis acid to improve selectivity and yield.
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Reactants Catalyst System Reaction Conditions

n-Butyraldehyde

Reaction Vessel

Formaldehyde Di-n-butylamine B(C₆F₅)₃
Temperature:

40-60 °C
Time:

2-4 hours

Workup

Reaction Mixture

2-Ethylacrolein

Purified Product

Click to download full resolution via product page

A flowchart illustrating the synthesis of 2-Ethylacrolein.

Experimental Protocol: Synthesis of 2-Ethylacrolein
This protocol is adapted from a patented synthesis method and provides a representative

procedure for the laboratory-scale synthesis of 2-Ethylacrolein.

Materials:

n-Butyraldehyde

Formaldehyde (35-40% solution or paraformaldehyde)

Di-n-butylamine

Tris(pentafluorophenyl)borane (B(C₆F₅)₃)

Hydroquinone (or other polymerization inhibitor)
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Reaction vessel (e.g., 500 mL round-bottom flask) equipped with a stirrer, dropping funnel,

and temperature control.

Procedure:

Charging the Reactor: To a 500 mL reaction vessel, add n-butyraldehyde (144 g) and

formaldehyde solution (171 g, 35%).

Catalyst Preparation: In a separate container, prepare a mixture of di-n-butylamine (14.4 g)

and B(C₆F₅)₃ (7.2 g).

Reaction: Begin stirring the n-butyraldehyde and formaldehyde mixture. Control the

temperature of the reaction vessel to 40-60 °C.

Catalyst Addition: Slowly add the catalyst mixture dropwise to the reaction vessel over a

period of time, maintaining the temperature between 40-60 °C.

Reaction Monitoring: After the addition is complete, continue stirring the mixture at 40-60 °C

for 2-4 hours. The reaction progress can be monitored by techniques such as Gas

Chromatography (GC) to determine the conversion of reactants and the formation of the

product.

Workup:

Once the reaction is complete, stop the stirring and allow the mixture to stand, which will

result in the separation of layers.

Separate the organic layer.

Add a polymerization inhibitor, such as hydroquinone (0.1-0.5% by weight of the organic

layer), to the organic layer to prevent polymerization of the product.

Purification:

Purify the crude 2-Ethylacrolein by distillation under normal pressure.

Collect the fraction boiling at approximately 92-93 °C.
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Storage: Add a small amount of a polymerization inhibitor (e.g., 0.1-0.5% hydroquinone) to

the purified product for storage. Store in a cool, dark, and well-ventilated area in a tightly

sealed container.

Applications in Organic Synthesis
2-Ethylacrolein is a valuable intermediate in various organic transformations, largely due to its

conjugated system which makes it an excellent Michael acceptor and a dienophile in Diels-

Alder reactions.

Role in the Total Synthesis of (±)-Tabersonine
A significant application of 2-Ethylacrolein is in the total synthesis of complex natural products,

such as the Aspidosperma alkaloid (±)-tabersonine. In this synthesis, 2-Ethylacrolein
participates in a crucial [4+2] cycloaddition (Diels-Alder) reaction.
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2-Ethylacrolein
(Dienophile)

[4+2] Cycloaddition
(Diels-Alder Reaction)

1-Amino-3-siloxydiene
(Diene)

Cycloadduct

Further Elaboration

(±)-Tabersonine

2-Ethylacrolein
(Michael Acceptor)

Michael Addition
(1,4-Conjugate Addition)

Nucleophile
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Handling 2-Ethylacrolein

Wear Appropriate PPE:
- Chemical-resistant gloves (e.g., PVC)

- Safety goggles with side shields
- Lab coat

- Approved respirator

Work in a well-ventilated
chemical fume hood

Eliminate all ignition sources:
- No open flames

- Use non-sparking tools
- Ground equipment

Store in a cool, dry, well-ventilated area
away from incompatible materials.

Keep container tightly sealed.
Refrigeration is recommended.

When not in use

In case of a spill:
- Evacuate the area

- Remove ignition sources
- Absorb with inert material

- Dispose of as hazardous waste

If spill occurs

Procedure Complete

After use

After cleanup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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